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Compound of Interest

Compound Name: Cyclopentanemethanol

Cat. No.: B1346683 Get Quote

Essential Safety and Handling Guide for
Cyclopentanemethanol
This guide provides immediate, essential safety and logistical information for the handling and

disposal of Cyclopentanemethanol (CAS No: 3637-61-4). The following procedural guidance

is intended for researchers, scientists, and drug development professionals to ensure the safe

management of this chemical in a laboratory setting.

Hazard Identification and Personal Protective Equipment
Cyclopentanemethanol is a combustible liquid that can cause skin and eye irritation, and may

also lead to respiratory irritation.[1][2][3] Adherence to proper personal protective equipment

(PPE) protocols is mandatory to minimize exposure and ensure personal safety.

Summary of Required Personal Protective Equipment:
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PPE Category Item Specification Purpose

Eye Protection
Safety Glasses or

Chemical Goggles

ANSI-approved,

close-fitting with side

shields.[4][5]

Protects against

splashes and airborne

particles.

Hand Protection
Chemical-resistant

gloves

PVC, Nitrile or

Neoprene; powder-

free.[4][6] When

prolonged or

frequently repeated

contact may occur, a

glove with a protection

class of 5 or higher

(breakthrough time >

240 minutes) is

recommended.[4]

Prevents skin contact

with the chemical.

Body Protection
Laboratory Coat or

Overalls

Fully buttoned, long-

sleeved.[4]

Protects skin and

personal clothing from

contamination.

Chemical-resistant

apron

P.V.C. apron

recommended for

handling larger

quantities.[4]

Provides an additional

layer of protection

against spills.

Respiratory Protection
NIOSH-approved

respirator

Required if working

outside a fume hood

or with the potential

for aerosolization. A

Type A filter or a multi-

purpose combination

respirator cartridge is

recommended.[4][7]

Protects against

inhalation of vapors

and mists.
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The following table summarizes key quantitative data for Cyclopentanemethanol for easy

reference.

Property Value Source

Molecular Formula C₆H₁₂O [1][8]

Molecular Weight 100.16 g/mol [2]

Appearance Colorless liquid [1][8]

Boiling Point 162 - 163 °C [1]

Melting Point 121-123 °C [1][9]

Flash Point 62 °C (143.6 °F) - closed cup [1][7]

Density 0.926 g/cm³ at 25 °C [1]

Solubility
Soluble in water and organic

solvents.[8]
[8]

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to prevent exposure and maintain the

chemical's integrity.

Step-by-Step Handling Protocol:

Pre-Handling Preparations:

Ensure that an eyewash station and safety shower are readily accessible.[10]

Work in a well-ventilated area, preferably within a chemical fume hood.[4]

Remove all potential ignition sources from the work area, including open flames, hot

surfaces, and sparks.[1][4]

Don all required personal protective equipment as outlined in the table above.

Handling the Chemical:
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Avoid all personal contact with the chemical, including inhalation of vapors or mists.[4]

Ground and bond containers and receiving equipment to prevent static discharge.[10]

Use only non-sparking tools.[10]

Dispense the chemical carefully to avoid splashing.

Post-Handling Procedures:

Securely seal the container after use.[4]

Remove and properly dispose of contaminated gloves and other disposable PPE.

Wash hands and any exposed skin thoroughly with soap and water.[4]

Clean the work area to remove any residual contamination.

Storage Requirements:

Store in original, tightly closed containers in a cool, dry, and well-ventilated area.[1][4]

Keep away from heat, sparks, open flames, and other ignition sources.[4][11]

Store away from incompatible materials such as strong oxidizing agents, acid anhydrides,

and acid chlorides.[4][11]

Emergency and Disposal Plans
Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4][11]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with

soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.

[3][4][11]
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

symptoms persist, consult a physician.[1][3]

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give

anything by mouth to an unconscious person. Seek immediate medical advice.[1][3]

Spills: For minor spills, remove all ignition sources and clean up with an inert absorbent

material. For major spills, evacuate the area, move upwind, and alert emergency

responders.[4]

Disposal Plan:

Dispose of Cyclopentanemethanol and its container in accordance with local, state, and

federal regulations.

Consult with a licensed professional waste disposal service to ensure proper disposal.[4]

Do not dispose of the chemical into the environment, drains, or sewer systems.[1]

Visual Workflow Diagrams
The following diagrams illustrate the key workflows for handling Cyclopentanemethanol
safely.
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Safe Handling Workflow for Cyclopentanemethanol
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Caption: Workflow for the safe handling of Cyclopentanemethanol.
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Emergency Response for Cyclopentanemethanol Exposure

Exposure Type

Immediate Action

Medical Attention

Eye Contact

Flush Eyes with Water for 15 mins

Skin Contact

Remove Contaminated Clothing

Inhalation

Move to Fresh Air

Ingestion

Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate Medical Attention

Wash Skin with Soap & Water

Click to download full resolution via product page

Caption: Emergency response procedures for exposure to Cyclopentanemethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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